Cas no 2137433-38-4 (rac-2-({[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}amino)propan-1-ol)

• Product Name: rac-2-({[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}amino)propan-1-ol
• CAS No: 2137433-38-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6592511
• PubChem ID: 165456992
• Update Time: 2025-05-21

rac-2-({[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-712650
• 2137433-38-4
• rac-2-({[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}amino)propan-1-ol

• Inchi： 1S/C11H21NO2/c1-9(7-13)12-8-11-4-2-3-10(11)14-6-5-11/h9-10,12-13H,2-8H2,1H3/t9?,10-,11-/m1/s1
• InChI Key： CBWXAQRTYITNCX-FHZGLPGMSA-N
• SMILES： O1CC[C@@]2(CNC(C)CO)CCC[C@@H]12

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-2-({[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}amino)propan-1-ol

Compound CAS No. 2137433-38-4: rac-2-({[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}amino)propan-1-ol

The compound rac-2-({[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}amino)propan-1-ol, identified by the CAS registry number 2137433-384, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group and an alcohol group within its structure. The molecule's unique stereochemistry and functional groups make it a subject of interest in both academic and industrial settings.

The structural complexity of this compound is evident from its IUPAC name: racemic mixture of 2-( ( ( (3aR,6aR)-hexahydrocyclopenta[b]furanium ) methyl ) amino ) ethanol. The core of the molecule consists of a cyclopentafuran ring system, which is a bicyclic structure combining a cyclopentane and a furan moiety. This bicyclic system is further substituted with a methylene group attached to an amino alcohol side chain. The stereochemistry at the 3a and 6a positions of the cyclopentafuran ring is crucial for determining the compound's properties and reactivity.

Recent studies have highlighted the importance of such bicyclic structures in medicinal chemistry due to their ability to mimic natural product scaffolds. For instance, compounds with similar frameworks have shown promise as inhibitors of certain enzymes or receptors, making them potential leads for drug development. The presence of an amino alcohol group in this compound adds versatility to its functional profile, enabling interactions with various biological targets through hydrogen bonding and other non-covalent interactions.

From a synthetic perspective, the preparation of racemic mixtures like this compound often involves multi-step synthesis strategies. Researchers have employed methods such as ring-closing metathesis or enzymatic resolutions to construct the bicyclic core. The stereochemistry at the 3a and 6a positions can be controlled using chiral catalysts or resolution techniques, ensuring high enantiomeric excess in the final product. These advancements in synthetic methodology have significantly enhanced our ability to prepare such complex molecules for further study.

In terms of applications, this compound could serve as a building block for more intricate molecules or as an intermediate in drug discovery programs. Its unique combination of structural features makes it suitable for exploring diverse biological activities, such as kinase inhibition or modulation of ion channels. Additionally, the compound's solubility properties and stability under physiological conditions are critical factors that influence its suitability for in vivo studies.

Recent research has also focused on understanding the pharmacokinetic profiles of similar compounds. Studies have demonstrated that amino alcohol-containing molecules can exhibit favorable absorption and distribution characteristics, which are essential for their effectiveness as therapeutic agents. Furthermore, computational modeling techniques have been employed to predict the binding affinities of this compound to various protein targets, providing valuable insights into its potential therapeutic applications.

In conclusion, racemic mixture of 2-( ( ( (3aR,6aR)-hexahydrocyclopenta[b]furanium ) methyl ) amino ) ethanol represents a valuable addition to the arsenal of tools available for chemical researchers. Its unique structure, stereochemistry-controlled synthesis methods, and potential biological activities make it a compelling subject for further investigation. As research progresses, this compound may unlock new possibilities in drug discovery and chemical innovation.